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Compound of Interest

Compound Name:
2-(4-Bromo-3-chlorophenyl)acetic

acid

Cat. No.: B1288874 Get Quote

An In-depth Technical Guide to 2-(4-Bromo-3-chlorophenyl)acetic acid

This technical guide provides a comprehensive overview of 2-(4-Bromo-3-
chlorophenyl)acetic acid, a halogenated aromatic compound of significant interest in

chemical synthesis and drug discovery. It serves as a crucial intermediate and building block

for a variety of more complex molecules. This document details its physicochemical properties,

a generalized synthesis protocol, and its potential applications for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
2-(4-Bromo-3-chlorophenyl)acetic acid is a solid, typically appearing white to yellow.[1] Its

key properties are summarized in the table below, providing essential data for laboratory and

research applications. Proper handling and storage, sealed in a dry environment at room

temperature, are recommended to maintain its integrity.[1]
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Property Value Reference

Molecular Weight 249.5 g/mol [2]

Chemical Formula C₈H₆BrClO₂ [1][2]

CAS Number 1261643-24-6 [1][2]

IUPAC Name
(4-bromo-3-

chlorophenyl)acetic acid
[1]

Physical Form White to Yellow Solid [1]

Purity ≥95% [1]

InChI Key
RMGCJLITIJXUAB-

UHFFFAOYSA-N
[1]

SMILES
C1=CC(=C(C=C1CC(=O)O)Cl)

Br
[2]

Storage Temperature
Room Temperature, Sealed in

Dry
[1]

Chemical Structure
The molecular structure of 2-(4-Bromo-3-chlorophenyl)acetic acid is characterized by a

phenyl ring substituted with a bromine atom at the 4-position and a chlorine atom at the 3-

position. An acetic acid moiety is attached at the 1-position. This specific arrangement of

halogens and the carboxylic acid group dictates its reactivity and utility as a synthetic

intermediate.
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Chemical Structure of 2-(4-Bromo-3-chlorophenyl)acetic acid
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Generalized Synthesis Workflow

Starting Material:
(4-Bromo-3-chlorophenyl)acetonitrile

Acid Hydrolysis
(e.g., with H₂SO₄ solution)

Crude Product Formation

Purification:
Steam Stripping to remove organic impurities

Washing with Water

Drying

Final Product:
2-(4-Bromo-3-chlorophenyl)acetic acid
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Potential Application Pathways

Pharmaceutical Research Agrochemical Research

2-(4-Bromo-3-chlorophenyl)
acetic acid

Anti-inflammatory Agents Anticancer Agents Antidiabetic & Anti-hyperlipidemic Agents Pesticides & Herbicides

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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